Cas no 338749-64-7 ([5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-chloro-2,2-dimethylpropanoate)

• Product Name: [5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-chloro-2,2-dimethylpropanoate
• CAS No: 338749-64-7
• MF: C₂₅H₂₅ClF₃NO₄S
• MW: 527.983515501022
• CID: 5702685
• PubChem ID: 3755085
• Update Time: 2023-10-14

[5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-chloro-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 338749-64-7
• [5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl3-chloro-2,2-dimethylpropanoate
• 4N-345S
• [5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-chloro-2,2-dimethylpropanoate
• AKOS005092731
• [2-methyl-5-(4-methylsulfonylphenyl)-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methyl 3-chloro-2,2-dimethylpropanoate
• {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methyl 3-chloro-2,2-dimethylpropanoate
• [5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-chloro-2,2-dimethylpropanoate

• Inchi： 1S/C25H25ClF3NO4S/c1-16-18(14-34-23(31)24(2,3)15-26)12-22(17-8-10-21(11-9-17)35(4,32)33)30(16)20-7-5-6-19(13-20)25(27,28)29/h5-13H,14-15H2,1-4H3
• InChI Key： FANGXMYKLNMBDR-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(=O)OCC1C=C(C2C=CC(=CC=2)S(C)(=O)=O)N(C2C=CC=C(C(F)(F)F)C=2)C=1C

Computed Properties

• Exact Mass: 527.1144916g/mol
• Monoisotopic Mass: 527.1144916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 73.8Ų